Cas no 877647-66-0 (N'-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-N-(2-methylpropyl)ethanediamide)

• Product Name: N'-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-N-(2-methylpropyl)ethanediamide
• CAS No: 877647-66-0
• MF: C₂₃H₃₂N₄O₄
• MW: 428.524585723877
• CID: 5971805
• PubChem ID: 16809999
• Update Time: 2025-07-15

N'-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-N-(2-methylpropyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-N-(2-methylpropyl)ethanediamide
• Ethanediamide, N1-[2-(2-furanyl)-2-[4-(4-methoxyphenyl)-1-piperazinyl]ethyl]-N2-(2-methylpropyl)-
• AKOS024653837
• N'-[2-(furan-2-yl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]-N-(2-methylpropyl)ethanediamide
• 877647-66-0
• N1-(2-(furan-2-yl)-2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)-N2-isobutyloxalamide
• F2504-0440

• Inchi： 1S/C23H32N4O4/c1-17(2)15-24-22(28)23(29)25-16-20(21-5-4-14-31-21)27-12-10-26(11-13-27)18-6-8-19(30-3)9-7-18/h4-9,14,17,20H,10-13,15-16H2,1-3H3,(H,24,28)(H,25,29)
• InChI Key： HEYLUGNKCYUQKM-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=CO1)N1CCN(C2=CC=C(OC)C=C2)CC1)(=O)C(NCC(C)C)=O

Computed Properties

• Exact Mass: 428.24235551g/mol
• Monoisotopic Mass: 428.24235551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 87Ų

Experimental Properties

• Density: 1.169±0.06 g/cm3(Predicted)
• pka: 12.49±0.46(Predicted)

Additional information on N'-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-N-(2-methylpropyl)ethanediamide

Introduction to N'-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-N-(2-methylpropyl)ethanediamide (CAS No. 877647-66-0)

N'-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-N-(2-methylpropyl)ethanediamide is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, identified by its CAS number 877647-66-0, represents a complex and structurally intricate entity that has garnered attention due to its potential pharmacological properties. The presence of multiple functional groups, including furan, piperazine, and 4-methoxyphenyl moieties, suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

The chemical structure of N'-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-N-(2-methylpropyl)ethanediamide is characterized by a piperazine ring connected to an ethylene bridge, with substituents on both ends. The furan moiety at the 2-position of the piperazine ring introduces a heterocyclic aromatic system, which is known for its ability to interact with various biological receptors. The 4-methoxyphenyl group at the 4-position of the phenyl ring adds another layer of complexity, potentially influencing the compound's solubility, metabolic stability, and binding affinity.

In recent years, there has been a growing interest in the development of novel compounds that target central nervous system (CNS) disorders. Piperazine derivatives have been extensively studied for their potential as antipsychotic, antidepressant, and anxiolytic agents. The structural features of N'-2-(furan-2-yl)-2-4-(4-methoxyphenyl)piperazin-1-ylethyl-N-(2-methylpropyl)ethanediamide make it a candidate for further exploration in this context. Specifically, the combination of the furan, piperazine, and 4-methoxyphenyl strong> groups may confer unique pharmacological properties that could be exploited for therapeutic intervention.

The synthesis of N'-2-(furan-2-y)-2-4-(4-methoxyphen)piperazin-1-yethyl-N-(2-methylprop)ethanediamid has been reported in several scientific publications. The synthetic route typically involves multi-step organic transformations, including condensation reactions, cyclization processes, and functional group modifications. The use of advanced synthetic techniques has allowed for the efficient preparation of this complex molecule, enabling further pharmacological evaluation.

The pharmacological profile of N'-2-(< stron g>furan)-2-4-(< stron g >4-methoxyphen)piperazin)-1-yethyl-N-(< stron g >2-methylprop)ethanediamid has been the subject of several preclinical studies. These studies have revealed interesting interactions with various biological targets, including serotonin receptors and dopamine receptors. The presence of the < strong>furan and < strong>piperazine

In addition to its potential as a CNS drug candidate, N'-2-(furan-2-yl)-24(4-methoxyphenyl)piperazin1yethyl-N(21methylpropvl)etliandiamide may also exhibit activity against other therapeutic targets. For instance, the structural features of this compound could allow it to interact with nicotinic acetylcholine receptors or other neurotransmitter receptors. This broad spectrum of potential activity makes it an attractive candidate for further investigation in drug discovery programs.

The development of novel pharmaceuticals relies heavily on the availability of high-quality chemical entities that can be optimized for specific therapeutic applications. N'-23(fura n 22(44methoxvphenvl)piperazlnlyethylN(22methylpropvl)etliandiamide represents such a chemical entity that has shown promise in preclinical studies. Its complex structure and diverse functional groups make it a versatile scaffold for medicinal chemistry modifications. By exploring different synthetic pathways and structural variations, researchers can fine-tune its pharmacological properties to meet specific therapeutic needs.

The future direction sfor research on N'23(fura n 22(44methoxvphenvl)piperazlnlyethylN(22methylpropvl)etliandiamide include further exploration of its pharmacological profile in vivo models. Additionally, computational modeling and molecular docking studies can provide valuable insights into its mechanism of action and potential interactions with biological targets. These approaches will help researchers better understand how this compound functions at the molecular level and how it can be optimized for therapeutic efficacy.

In conclusion,N'23(fura n 22(44methoxvphenvl)piperazlnlyethylN(22methylpropvl)etliandiamide (CAS No 87764766o is a structurally complex compound with promising pharmacological properties It represents an exciting opportunity for further research in pharmaceutical chemistry particularly in the area o f central nervous system disorders Its synthesis pharma cological profile and potential therapeutic applications make it an important subject o f study for researchers working in drug discovery and development。